4-{3-[2-(1H-imidazol-1-yl)ethoxy]phenyl}-2-methylpyridine

• IUPAC Name: 4-[3-(2-imidazol-1-ylethoxy)phenyl]-2-methylpyridine
• InChI: InChI=1S/C17H17N3O/c1-14-11-16(5-6-19-14)15-3-2-4-17(12-15)21-10-9-20-8-7-18-13-20/h2-8,11-13H,9-10H2,1H3
• InChI Key: BXTJALCQKGRQQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)C2=CC(=CC=C2)OCCN3C=CN=C3
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

The compound is of interest due to its structural complexity and potential applications in various fields of chemistry and materials science. Its synthesis and analysis have been explored to understand its chemical behavior and properties better.

Synthesis Analysis

The compound has been synthesized through various methods, including the reaction of 3-(4-Substitutedphenyl)aminoisoxazol-5(2H)-ones with triethylamine, resulting in imidazo[1,2-a]pyridines among other products (Khalafy, Setamdideh, & Dilmaghani, 2002). Another approach involves the synthesis of imidazo[1,2-a]pyridines through the oxidative coupling of 2-aminopyridines with β-keto esters using bis(acetyloxy)(phenyl)-λ³-iodane as an oxidant (Wang, Ma, & Yu, 2011).

Molecular Structure Analysis

Structural analysis of related compounds has been conducted through various spectroscopic methods and X-ray crystallography, providing insight into the molecular configuration and geometry of these compounds (Attia et al., 2013).

Chemical Reactions and Properties

Research has shown that certain derivatives can undergo rearrangements to produce imidazo[1,2-a]pyridines and indoles, demonstrating the compound's reactivity and potential for chemical transformations (Azimi & Majidi, 2014).

Physical Properties Analysis

Studies on related compounds have explored their magnetic susceptibilities and differential scanning calorimetric measurements, providing information on the physical properties of these materials (Nishi et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity and biological activity, of similar compounds have been studied. For example, certain complexes have shown anti-cancer properties, indicating the potential biomedical applications of these materials (Gallati et al., 2021).

Scientific Research Applications

Cancer Research and Toxicology

• Carcinogenic heterocyclic amines like 2-amino-6-methyldipyrido[1,2-a:3',2'-d]imidazole have been investigated for their accumulation in plasma and potential removal via hemodialysis in uremic patients, indicating pathways of excretion and potential biomarkers for exposure (S. Manabe et al., 1987).
• Studies on imidacloprid, a nitromethylene insecticide structurally similar to imidazoles, have explored its toxicological profile and post-mortem distribution, shedding light on its impact on the nervous system and potential for causing harm (P. Proença et al., 2005).

Cardiology

• Compounds with imidazole structures have been assessed for their positive inotropic effects on cardiac function, providing insights into new therapeutic approaches for cardiac insufficiency and heart failure (K. Ruffmann et al., 1981; J. Thormann et al., 1981).

Neurology

• The neurotoxic effects of certain imidazole derivatives have been documented, such as the case of parkinsonism following the abuse of a meperidine analogue, highlighting the neurotoxic potential of these compounds and the need for careful consideration in their use (G. Davis et al., 1979).

Mechanism of Action

The mechanism of action of imidazole-containing compounds is varied and depends on the specific derivative and its biological activity. For example, some imidazole derivatives show antioxidant potential.